Cas no 2137485-27-7 (2-{(tert-butoxy)carbonylamino}-3-(4-ethoxy-1H-pyrazol-1-yl)butanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-(4-ethoxy-1H-pyrazol-1-yl)butanoic acid
• CAS No: 2137485-27-7
• MF: C₁₄H₂₃N₃O₅
• MW: 313.34952378273
• CID: 5796281
• PubChem ID: 165495586
• Update Time: 2025-10-21

2-{(tert-butoxy)carbonylamino}-3-(4-ethoxy-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-3-(4-ethoxy-1H-pyrazol-1-yl)butanoic acid
• EN300-1141034
• 2-{[(tert-butoxy)carbonyl]amino}-3-(4-ethoxy-1H-pyrazol-1-yl)butanoic acid
• 2137485-27-7

• Inchi： 1S/C14H23N3O5/c1-6-21-10-7-15-17(8-10)9(2)11(12(18)19)16-13(20)22-14(3,4)5/h7-9,11H,6H2,1-5H3,(H,16,20)(H,18,19)
• InChI Key： MFPWFAMKMXHZHN-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)C(C)N1C=C(C=N1)OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 313.16377084g/mol
• Monoisotopic Mass: 313.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 103Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-3-(4-ethoxy-1H-pyrazol-1-yl)butanoic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-3-(4-ethoxy-1H-pyrazol-1-yl)butanoic acid (CAS No. 2137485-27-7) and Its Applications in Modern Chemical Biology

The compound 2-{(tert-butoxy)carbonylamino}-3-(4-ethoxy-1H-pyrazol-1-yl)butanoic acid, identified by the CAS number 2137485-27-7, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery, particularly in the development of novel therapeutic agents. The structural motif incorporates a tert-butoxy carbonylamino group, which is a well-established protecting group in peptide synthesis, and a 4-ethoxy-1H-pyrazol-1-yl moiety, which introduces unique pharmacophoric properties that may enhance binding affinity and selectivity in biological targets.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, with pyrazole derivatives being particularly prominent. The 4-ethoxy-1H-pyrazol-1-yl substituent in this compound not only contributes to its structural complexity but also imparts specific electronic and steric properties that can be exploited for designing molecules with improved pharmacological profiles. The presence of the tert-butoxy carbonylamino group suggests that this compound may serve as a valuable intermediate in the synthesis of more complex peptidomimetics or protein kinase inhibitors, which are critical targets in modern oncology and inflammatory disease research.

In the context of contemporary drug discovery, the development of small-molecule inhibitors that modulate enzyme activity has become a cornerstone strategy. The butanoic acid backbone of 2-{(tert-butoxy)carbonylamino}-3-(4-ethoxy-1H-pyrazol-1-yl)butanoic acid provides a versatile scaffold for further functionalization, enabling researchers to tailor the molecule’s properties to specific biological needs. For instance, modifications at the carboxylic acid terminus could yield derivatives with enhanced solubility or metabolic stability, while alterations to the pyrazole ring might improve interactions with target proteins.

The compound’s potential relevance is further underscored by its structural similarity to known bioactive molecules. Comparative analysis with established drugs has revealed that the 4-ethoxy-1H-pyrazol-1-yl moiety shares structural features with several pharmacologically active agents, suggesting that it may contribute to favorable binding interactions with biological receptors or enzymes. This observation aligns with broader trends in medicinal chemistry, where scaffold hopping and structure-based drug design are increasingly employed to identify novel therapeutic candidates.

Moreover, the use of protecting groups such as the tert-butoxy carbonylamino moiety is a hallmark of modern synthetic strategies in peptidomimetic chemistry. This group not only safeguards reactive amine functionalities during synthetic transformations but also allows for controlled deprotection under mild acidic conditions, facilitating the assembly of complex peptide-like structures. Such methodologies are essential for generating molecules that mimic natural bioactive peptides while possessing improved pharmacokinetic properties.

Advances in computational chemistry have also played a pivotal role in evaluating the potential of 2-{(tert-butoxy)carbonylamino}-3-(4-ethoxy-1H-pyrazol-1-yl)butanoic acid as a lead compound. Molecular docking simulations have demonstrated that this molecule can interact effectively with various biological targets, including enzymes and receptors implicated in diseases such as cancer and neurodegeneration. These virtual screening approaches have accelerated the identification of promising candidates for further experimental validation, underscoring the importance of interdisciplinary collaboration between chemists and bioinformaticians.

The synthesis of this compound involves multiple steps that showcase contemporary synthetic methodologies. Key reactions include condensation reactions to form the pyrazole ring, followed by selective functionalization to introduce the tert-butoxy carbonylamino and carboxylic acid functionalities. Advances in catalytic systems have enabled more efficient and environmentally benign routes to these transformations, aligning with green chemistry principles. Such innovations are critical for ensuring scalability and sustainability in pharmaceutical manufacturing.

In conclusion, 2-{(tert-butoxy)carbonylamino}-3-(4-ethoxy-1H-pyrazol-1-yl)butanoic acid (CAS No. 2137485-27-7) represents a promising candidate for further exploration in chemical biology and drug discovery. Its unique structural features, including the 4-ethoxy-1H-pyrazol-1-yl moiety and the protective tert-butoxy carbonylamino group, make it a versatile scaffold for developing novel therapeutic agents. As research continues to uncover new applications for heterocyclic compounds and peptidomimetics, this molecule is poised to play a significant role in addressing unmet medical needs across multiple therapeutic areas.